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Compound Name: PU02

Cat. No.: B1678329 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides an in-depth overview of the core chemical and physical

properties of Plutonium(IV) oxide (PuO₂) ceramic. The information is curated for professionals

in research, science, and drug development who require a detailed understanding of this

material for applications ranging from nuclear energy to toxicology and decorporation studies.

Crystal Structure and Physical Properties
Plutonium dioxide is a notably stable ceramic material. It crystallizes in a face-centered cubic

fluorite structure, a key feature that underpins many of its material properties. This structure is

characterized by Pu⁴⁺ ions forming a face-centered cubic array with oxide ions occupying the

tetrahedral holes. This arrangement leaves octahedral holes vacant, which is crucial for its

application as a nuclear fuel as it can accommodate fission products without significant

structural degradation.[1] The appearance of PuO₂ can range from a yellow to an olive-green

hue, influenced by factors such as particle size, production method, and temperature.[1]

Quantitative Physicochemical Data
The fundamental physicochemical properties of PuO₂ ceramic are summarized in the table

below.
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Property Value Citation(s)

Chemical Formula PuO₂

Molar Mass 276 g/mol

Crystal System Cubic [2]

Space Group Fm-3m (No. 225)

Lattice Constant (a) 539.5 pm

Density 11.5 g/cm³

Melting Point 2,744 °C (3,017 K)

Boiling Point 2,800 °C (3,070 K)

Appearance
Dark yellow to olive green

crystals

Thermodynamic and Mechanical Properties
The thermodynamic and mechanical characteristics of PuO₂ ceramic are critical for predicting

its behavior in various environments, from nuclear reactors to potential biological systems.

Thermodynamic Properties
The heat capacity of PuO₂ has been studied over a range of temperatures. The relationship

between heat capacity (Cp) and temperature (T) can be described by the following equation:

Cp = 22.18 + 2.080 x 10-4T - 4.935 x 105T-2[3][4]

This equation is valid for a temperature range of 192 K to 1400 K.[3][4] The thermal

conductivity of PuO₂ is generally lower than that of Uranium dioxide (UO₂) and decreases with

increasing temperature.[5]
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Property Value/Range Temperature (K) Citation(s)

Standard Molar

Entropy (S⦵)
16.34 cal mol⁻¹·deg⁻¹ 298 [3][4]

Thermal Conductivity
0.06 W/(cm·°C) to

0.025 W/(cm·°C)
573 - 1473 [5]

Coefficient of Thermal

Expansion (α)

See reference for

temperature-

dependent polynomial

300 - 2800 [6]

Mechanical Properties
PuO₂ is a brittle ceramic with high stiffness. Its mechanical properties are typically

characterized by its elastic moduli and hardness.

Property Value Citation(s)

Young's Modulus 219 MPa [7]

Shear Modulus 89 MPa [7]

Poisson's Ratio 0.32 [7]

Synthesis and Fabrication of PuO₂ Ceramic
The most common method for producing PuO₂ is through the thermal decomposition of

plutonium(IV) oxalate.[8] This process is a cornerstone of nuclear fuel production and involves

several key steps.

Synthesis Workflow
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Precipitation

Calcination

Ceramic Fabrication

Pu(IV) in Nitric Acid Solution

Precipitation

Oxalic Acid

Pu(C₂O₄)₂·6H₂O
(Plutonium Oxalate Hydrate)

Calcination
(Heating in Air at ~300°C)

PuO₂ Powder

Pressing

Sintering
(High Temperature)

PuO₂ Ceramic Pellet
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Oxidizing Conditions Reducing Conditions

PuO₂ (solid)

Pu(VI) (aqueous)
(PuO₂²⁺) Pu(III) (aqueous)

Strong Oxidizing Agent
(e.g., Ag(II), Ce(IV))

Oxidation

Strong Reducing Agent
(e.g., Cr(II), V(II))

Reduction

Structural Analysis Thermal Analysis Mechanical Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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